Cas no 2228375-19-5 (O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228375-19-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6369261
• PubChem ID: 165720517
• Update Time: 2025-05-20

O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine
• 2228375-19-5
• O-{[1-(2-fluoro-5-methylphenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1767214

• Inchi： 1S/C11H14FNO/c1-8-2-3-10(12)9(6-8)11(4-5-11)7-14-13/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： RMXWWOPHFKJVAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1(CON)CC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228375-19-5)

In the realm of organic chemistry and pharmaceutical research, O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228375-19-5) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropylmethyl and hydroxylamine functional groups, is often explored for its potential applications in drug discovery and biochemical studies. Researchers are particularly intrigued by its structural complexity, which combines a fluoro-substituted phenyl ring with a cyclopropane moiety, offering a versatile scaffold for further derivatization.

The compound's CAS number 2228375-19-5 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine, reflects its intricate architecture, which includes a 2-fluoro-5-methylphenyl group attached to a cyclopropylmethyl backbone. This combination of features makes it a valuable candidate for studying enzyme inhibition, receptor modulation, and other biochemical interactions.

Recent trends in scientific literature highlight a growing curiosity about fluorinated compounds and their role in medicinal chemistry. Fluorine's electronegativity often enhances a molecule's bioavailability and metabolic stability, making O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine a subject of interest for researchers investigating targeted therapies. Questions such as "How does fluorination affect drug potency?" or "What are the synthetic routes for cyclopropylmethyl-hydroxylamine derivatives?" are frequently searched in academic and AI-driven platforms, underscoring the compound's relevance.

From a synthetic perspective, the preparation of CAS No. 2228375-19-5 involves multi-step organic transformations, often starting with the 2-fluoro-5-methylphenyl precursor. The incorporation of the cyclopropylmethyl group requires careful optimization to avoid ring strain complications, while the hydroxylamine functionality introduces redox-sensitive properties. These synthetic challenges are frequently discussed in forums and research papers, reflecting the compound's technical allure.

In the context of SEO optimization, this article addresses common queries like "What is the molecular weight of O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine?" or "Where to purchase CAS 2228375-19-5 for research purposes?" By integrating these long-tail keywords, the content aligns with user intent while maintaining scientific rigor. Additionally, the discussion on fluorinated bioactive molecules taps into broader industry trends, such as the demand for sustainable synthetic methods and green chemistry.

Beyond its chemical properties, O-{1-(2-fluoro-5-methylphenyl)cyclopropylmethyl}hydroxylamine exemplifies the intersection of computational chemistry and experimental validation. Molecular docking studies often leverage its fluorophenyl-cyclopropyl framework to predict binding affinities, a topic gaining traction in AI-driven drug design. This synergy between theory and practice positions the compound as a case study in modern pharmaceutical innovation.

In summary, CAS No. 2228375-19-5 represents a fascinating example of how structural ingenuity can unlock new possibilities in science. Whether scrutinized for its synthetic pathways, biological activity, or computational modeling potential, this compound continues to inspire both curiosity and innovation. As research evolves, so too will its applications, solidifying its place in the ever-expanding lexicon of specialty chemicals.